Cas no 948581-66-6 (1H-Indole-3-carboxylic acid, 5,7-dimethyl-)
948581-66-6 structure
Product Name:1H-Indole-3-carboxylic acid, 5,7-dimethyl-
CAS No:948581-66-6
MF:C11H11NO2
MW:189.210542917252
CID:1001314
PubChem ID:45121045
Update Time:2025-04-20
1H-Indole-3-carboxylic acid, 5,7-dimethyl- Chemical and Physical Properties
Names and Identifiers
-
- 1H-Indole-3-carboxylic acid, 5,7-dimethyl-
- 948581-66-6
- SCHEMBL12748347
- 5,7-dimethyl-1H-indole-3-carboxylicacid
- 5,7-dimethyl-1H-indole-3-carboxylic acid
-
- Inchi: 1S/C11H11NO2/c1-6-3-7(2)10-8(4-6)9(5-12-10)11(13)14/h3-5,12H,1-2H3,(H,13,14)
- InChI Key: HIRKMQGYEPVUNJ-UHFFFAOYSA-N
- SMILES: OC(C1=CNC2C(C)=CC(C)=CC=21)=O
Computed Properties
- Exact Mass: 189.079
- Monoisotopic Mass: 189.079
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 14
- Rotatable Bond Count: 1
- Complexity: 241
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 53.1A^2
- XLogP3: 2.3
1H-Indole-3-carboxylic acid, 5,7-dimethyl- Related Literature
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Jason Y. C. Lim,Yong Yu,Guorui Jin,Kai Li,Yi Lu,Jianping Xie Nanoscale Adv., 2020,2, 3921-3932
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Yiding Jiao,Liqun Kang,Jasper Berry-Gair,Kit McColl,Jianwei Li,Haobo Dong,Hao Jiang,Ryan Wang,Furio Corà,Dan J. L. Brett,Ivan P. Parkin J. Mater. Chem. A, 2020,8, 22075-22082
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Denis V. Korchagin,Elena A. Yureva,Alexander V. Akimov,Eugenii Ya. Misochko,Gennady V. Shilov,Artem D. Talantsev,Roman B. Morgunov,Alexander A. Shakin,Sergey M. Aldoshin,Boris S. Tsukerblat Dalton Trans., 2017,46, 7540-7548
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Andreas Nenning,Manuel Holzmann,Jürgen Fleig,Alexander K. Opitz Mater. Adv., 2021,2, 5422-5431
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Matthew J. Gaunt,Jinquan Yu,Jonathan B. Spencer Chem. Commun., 2001, 1844-1845
948581-66-6 (1H-Indole-3-carboxylic acid, 5,7-dimethyl-) Related Products
- 771-50-6(1H-indole-3-carboxylic acid)
- 1670-83-3(1H-Indole-7-carboxylic acid)
- 86-59-9(quinoline-8-carboxylic acid)
- 312973-24-3(Methyl 3-formyl-1H-indole-7-carboxylate)
- 30448-16-9(7-Methyl-1H-indole-3-carboxylic acid)
- 10242-02-1(5-Methyl-1H-indole-3-carboxylic acid)
- 3705-21-3(5-Hydroxy-1H-indole-3-carboxylic acid)
- 119248-43-0(1H-Pyrrolo[3,2-c]pyridine-3-carboxylic acid)
- 773134-49-9(Methyl 7-methyl-1H-indole-3-carboxylate)
- 816448-09-6(8-Methylquinoline-4-carboxylic acid)
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